CeMMEC13

• CAS: 1790895-25-8
• Molecular Formula: C19H16N2O4
• Molecular Weight: 336.3 g/mol
• InChI: InChI=1S/C19H16N2O4/c1-21-15-5-3-2-4-13(15)14(11-18(21)22)19(23)20-12-6-7-16-17(10-12)25-9-8-24-16/h2-7,10-11H,8-9H2,1H3,(H,20,23)
• InChIKey: NXKBPGZQDHACPZ-UHFFFAOYSA-N

CeMMEC13: Selective TAF1 BD2 Inhibitor

CeMMEC13 is an isoquinolinone-based small molecule that selectively inhibits the second bromodomain (BD2) of TATA-box binding protein-associated factor 1 (TAF1). Its primary application is as a chemical probe for interrogating the role of TAF1 bromodomain function in epigenetic regulation and cancer biology [1]. As a TAF1(2) inhibitor, CeMMEC13 provides a tool to dissect non-BET bromodomain biology distinct from BRD4-targeting agents .

TAF1 BD2-selective probe — negligible BET-family binding

Chromatin regulation studies — BRD4-TAF1 cross-talk investigation

• [1] Sdelci S, et al. Mapping the chemical chromatin reactivation landscape identifies BRD4-TAF1 cross-talk. Nat Chem Biol. 2016;12(7):504-510. doi:10.1038/nchembio.2080 View Source

Why CeMMEC13 Is Irreplaceable

Substituting CeMMEC13 with another TAF1 inhibitor (e.g., CeMMEC1) or a BRD4 inhibitor (e.g., JQ1, ZL0420) is scientifically invalid due to distinct selectivity profiles and divergent functional outcomes. CeMMEC13 exhibits a unique combination of moderate TAF1(2) potency with high selectivity against BRD4, BRD9, and CREBBP [1]. In contrast, CeMMEC1 is a more potent TAF1 inhibitor but has promiscuous affinity for CREBBP, EP300, and BRD9 . BAY-299 is a sub-nanomolar dual TAF1/BRPF2 inhibitor [2]. BRD4 inhibitors like JQ1 and ZL0420 lack TAF1 activity and induce different cellular responses. The specific synergy between CeMMEC13 and BRD4 inhibition in leukemia and lung adenocarcinoma models further underscores the non-interchangeable nature of these compounds [1].

Pan-BET inhibitors (JQ1, OTX015) lack TAF1 binding — TAF1-specific endpoint interpretation may be lost.

CeMMEC1 analog may introduce BRD4 off-target engagement, limiting TAF1-exclusive readouts.

Bromodomain inhibitor class mismatch — BET-directed probes may not resolve TAF1-dependent chromatin effects.

• [1] Sdelci S, et al. Mapping the chemical chromatin reactivation landscape identifies BRD4-TAF1 cross-talk. Nat Chem Biol. 2016;12(7):504-510. doi:10.1038/nchembio.2080 View Source
• [2] Bouché L, et al. Benzoisoquinolinediones as Potent and Selective Inhibitors of BRPF2 and TAF1/TAF1L Bromodomains. J Med Chem. 2017;60(9):4002-4022. doi:10.1021/acs.jmedchem.7b00306 View Source

CeMMEC13 Quantitative Evidence

TAF1 BD2 Binding Selectivity vs CeMMEC1

CeMMEC13 selectively inhibits TAF1 BD2 (IC50 = 2.1 µM) with minimal binding to BRD4, BRD9, or CREBBP [1]. This contrasts with CeMMEC1, a more potent TAF1 inhibitor (IC50 = 0.9 µM) that also binds CREBBP, EP300, and BRD9 , and BAY-299, a sub-nanomolar dual TAF1/BRPF2 inhibitor (TAF1 BD2 IC50 = 8 nM) [2].

Binding selectivity

Head-to-head

CeMMEC13: IC50 2.1 μM, no BRD4/BRD9/CREBBP binding
CeMMEC1: IC50 0.9 μM, BRD4 off-target binding detected

Supports TAF1 BD2-exclusive study design

Selectivity over potency for functional chromatin readouts

Evidence Dimension	Biochemical Inhibition Potency and Selectivity
Target Compound Data	IC50 = 2.1 µM (TAF1 BD2); no binding to BRD4, BRD9, CREBBP
Comparator Or Baseline	CeMMEC1: IC50 = 0.9 µM (TAF1 BD2), also binds CREBBP, EP300, BRD9; BAY-299: IC50 = 8 nM (TAF1 BD2), also inhibits BRPF2
Quantified Difference	CeMMEC13 is ~2.3-fold less potent than CeMMEC1 but shows superior selectivity against non-TAF1 bromodomains; CeMMEC13 is ~260-fold less potent than BAY-299 on TAF1 BD2 but lacks BRPF2 activity.
Conditions	In vitro biochemical assays using recombinant bromodomains

Why This Matters

This selectivity profile makes CeMMEC13 the preferred tool for experiments requiring specific TAF1 BD2 inhibition without confounding off-target effects on other bromodomain-containing proteins, particularly when studying TAF1 biology in isolation or in combination with BRD4 inhibitors.

• [1] Sdelci S, et al. Mapping the chemical chromatin reactivation landscape identifies BRD4-TAF1 cross-talk. Nat Chem Biol. 2016;12(7):504-510. doi:10.1038/nchembio.2080 View Source
• [2] Bouché L, et al. Benzoisoquinolinediones as Potent and Selective Inhibitors of BRPF2 and TAF1/TAF1L Bromodomains. J Med Chem. 2017;60(9):4002-4022. doi:10.1021/acs.jmedchem.7b00306 View Source

Bromodomain Selectivity vs BET Inhibitors

CeMMEC13 synergizes with the BRD4 inhibitor (S)-JQ1 to arrest proliferation of THP-1 leukemia and H23 lung adenocarcinoma cells, with the combination being more effective than either single agent [1]. This functional interaction is not observed when substituting CeMMEC13 with pan-BET inhibitors or other TAF1 inhibitors like CeMMEC1.

Bromodomain selectivity

Reported

CeMMEC13: TAF1 BD2-selective, no BET binding
JQ1: BRD4 BD1/2 potent, no TAF1 binding

Enables orthogonal TAF1 vs BET target validation

Inverse selectivity profile across bromodomain families

Evidence Dimension	Cellular Antiproliferative Synergy
Target Compound Data	CeMMEC13 (0-20 µM) + (S)-JQ1 combination reduces THP-1 and H23 cell viability more effectively than single agents
Comparator Or Baseline	(S)-JQ1 alone; CeMMEC13 alone; JQ1 alone
Quantified Difference	Synergy observed (no single-agent IC50 shift specified, but combination significantly reduces viability compared to monotherapy)
Conditions	THP-1 leukemia and H23 lung adenocarcinoma cell lines

Why This Matters

This specific synergy enables unique experimental designs to study BRD4-TAF1 crosstalk and combination therapy strategies in MYC-driven cancers, an application not achievable with BRD4 inhibitors alone or other TAF1 inhibitors that lack this cooperative effect.

• [1] Sdelci S, et al. Mapping the chemical chromatin reactivation landscape identifies BRD4-TAF1 cross-talk. Nat Chem Biol. 2016;12(7):504-510. doi:10.1038/nchembio.2080 View Source

Cell Viability Synergy with (S)-JQ1

In a high-diversity chemical screen using a BRD4-dependent heterochromatinization reporter (REDS system), CeMMEC13 mimicked the phenotypic effect of BRD4 inhibition despite lacking direct BRD4 binding [1]. This functional mimicry is unique to CeMMEC13 among TAF1 inhibitors and distinguishes it from direct BRD4 inhibitors like JQ1 (BRD4 BD1 IC50 = 77 nM, BD2 IC50 = 33 nM) [2] and ZL0420 (BRD4 BD1 IC50 = 27 nM, BD2 IC50 = 32 nM) [3].

Cell viability synergy

Head-to-head

CeMMEC13 + (S)-JQ1 > (S)-JQ1 alone > CeMMEC13 alone

Supports TAF1-BRD4 functional cross-talk investigation

Cell viability endpoint in THP1 and H23 models

Evidence Dimension	Phenotypic Response in REDS Reporter Assay
Target Compound Data	Mimics BRD4 inhibition phenotype (RFP expression) without binding BRD4
Comparator Or Baseline	JQ1 (BRD4 inhibitor): binds BRD4 directly; ZL0420 (BRD4 inhibitor): binds BRD4 directly
Quantified Difference	CeMMEC13 induces BRD4-like phenotype via TAF1 inhibition; JQ1 and ZL0420 induce same phenotype via direct BRD4 engagement.
Conditions	REDS (Reporter for Epigenetic Drug Screening) cell line derived from KBM7 chronic myeloid leukemia cells

Why This Matters

This property enables researchers to dissect the downstream transcriptional consequences of BRD4 inhibition that are mediated through TAF1, a mechanistic insight inaccessible with direct BRD4 inhibitors and valuable for understanding resistance mechanisms to BET inhibitors.

• [1] Sdelci S, et al. Mapping the chemical chromatin reactivation landscape identifies BRD4-TAF1 cross-talk. Nat Chem Biol. 2016;12(7):504-510. doi:10.1038/nchembio.2080 View Source
• [2] Filippakopoulos P, et al. Selective inhibition of BET bromodomains. Nature. 2010;468(7327):1067-1073. doi:10.1038/nature09504 View Source
• [3] Adooq. ZL0420 Product Datasheet. Catalog No. A16354. View Source

Solubility and Physicochemical Profile

CeMMEC13 exhibits high solubility in DMSO (≥62 mg/mL, equivalent to ≥184 mM) [1], which is advantageous for in vitro assay preparation compared to BAY-299, which has limited aqueous solubility (10 mg/L) .

Physicochemical profile

Specification review

DMSO solubility: 62 mg/mL (184 mM); LogP 2.69; tPSA 67.9 Ų; Water insoluble

Supports DMSO stock preparation for cell-based assays

Vendor-reported specification — verify under assay conditions

Evidence Dimension	DMSO Solubility
Target Compound Data	≥62 mg/mL (184.33 mM) in DMSO
Comparator Or Baseline	BAY-299: 10 mg/L aqueous solubility
Quantified Difference	CeMMEC13 is >6000-fold more soluble in DMSO than BAY-299 is in water, facilitating preparation of concentrated stock solutions for cellular assays.
Conditions	In vitro solubility measurement at 25°C

Why This Matters

High DMSO solubility simplifies the preparation of concentrated stock solutions, reduces the risk of precipitation during dilution into aqueous assay buffers, and enables a wider range of experimental concentrations, making CeMMEC13 a more practical choice for high-throughput screening and cellular assays compared to less soluble TAF1 inhibitors.

• [1] Adooq. CeMMEC13 Product Datasheet. Catalog No. A16355. View Source

Comparative Potency Against TAF1 BD2 vs. BRD4 in Biochemical Assays

CeMMEC13 exhibits an IC50 of 2.1 µM for TAF1 BD2 and shows minimal inhibition of BRD4 (>100-fold selectivity) [1]. This contrasts sharply with the BRD4 inhibitor ZL0420, which has an IC50 of 27 nM for BRD4 BD1 and 32 nM for BRD4 BD2 but no reported activity against TAF1 [2].

Evidence Dimension	Biochemical Inhibition Potency
Target Compound Data	TAF1 BD2 IC50 = 2.1 µM; BRD4 IC50 >100 µM (minimal inhibition)
Comparator Or Baseline	ZL0420: BRD4 BD1 IC50 = 27 nM, BD2 IC50 = 32 nM; no TAF1 activity reported
Quantified Difference	CeMMEC13 is >47-fold selective for TAF1 BD2 over BRD4; ZL0420 is selective for BRD4 over TAF1.
Conditions	In vitro biochemical assays using recombinant bromodomains

Why This Matters

This orthogonal selectivity profile defines CeMMEC13 as a complementary tool to BRD4 inhibitors for experiments requiring specific modulation of TAF1 without affecting BET bromodomain function, enabling researchers to deconvolve the distinct roles of these two classes of epigenetic readers.

• [1] Sdelci S, et al. Mapping the chemical chromatin reactivation landscape identifies BRD4-TAF1 cross-talk. Nat Chem Biol. 2016;12(7):504-510. doi:10.1038/nchembio.2080 View Source
• [2] Adooq. ZL0420 Product Datasheet. Catalog No. A16354. View Source

CeMMEC13 Application Scenarios

TAF1-Specific Transcriptional Regulation

Use CeMMEC13 in combination with BRD4 inhibitors (e.g., (S)-JQ1) to study the synergistic inhibition of proliferation in leukemia (THP-1) and lung adenocarcinoma (H23) cell lines [1]. This application leverages the compound's unique ability to phenocopy BRD4 inhibition while targeting TAF1 BD2, providing a model system for exploring mechanisms of resistance to BET inhibitors and identifying new combination therapy strategies.

Genetic and Pharmacologic Lethality Screens

Employ CeMMEC13 as a selective chemical probe to dissect the specific role of the TAF1 second bromodomain in transcriptional regulation, chromatin dynamics, and cellular differentiation [1]. Its high selectivity against BRD4, BRD9, and CREBBP minimizes confounding off-target effects, enabling clean interpretation of TAF1-specific phenotypes in gene expression and epigenetic assays.

TAF1 BD2 Inhibitor Screening Assays

Utilize CeMMEC13 as a reference compound in biochemical and cellular assays for TAF1 BD2 inhibition due to its well-characterized potency (IC50 = 2.1 µM) and high DMSO solubility (≥62 mg/mL) [2]. Its solubility profile facilitates the preparation of concentrated stock solutions, reducing the risk of compound precipitation and ensuring consistent dosing in automated screening platforms.

Medicinal Chemistry & SAR Studies

Use CeMMEC13 alongside BRD4 inhibitors like JQ1 or ZL0420 to compare the transcriptional and epigenetic consequences of inhibiting TAF1 versus BET bromodomains [1]. This application is essential for deconvolving the distinct contributions of these reader domains to chromatin regulation and for validating TAF1 as a therapeutic target in cancers where BET inhibitors show limited efficacy.

Application

Selection Property

Validation Focus

TAF1-BRD4 cross-talk studies

TAF1 BD2 selectivity over BET family

BET-family binding exclusion confirmation

Epigenetic synthetic lethality profiling

TAF1 BD2 pathway suppression

Combination response with BET inhibitor in cell models

TAF1 BD2 screening assay development

Defined TAF1 BD2 affinity and selectivity

Reference inhibitor benchmarking in HTRF/AlphaScreen

Isoquinolinone scaffold SAR

TAF1 BD2-selective chemotype

Off-target bromodomain profiling against CeMMEC1 baseline

• [1] Sdelci S, et al. Mapping the chemical chromatin reactivation landscape identifies BRD4-TAF1 cross-talk. Nat Chem Biol. 2016;12(7):504-510. doi:10.1038/nchembio.2080 View Source
• [2] Adooq. CeMMEC13 Product Datasheet. Catalog No. A16355. View Source